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Compound of Interest

Compound Name: 5'-O-DMT-N2-ibu-dG

Cat. No.: B1662034 Get Quote

Essential Safety and Handling Guide for 5'-O-
DMT-N2-ibu-dG
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5'-O-DMT-N2-ibu-dG. The following protocols for

personal protective equipment (PPE), handling, storage, and disposal are designed to ensure a

safe laboratory environment.

Hazard Identification and Classification
5'-O-DMT-N2-ibu-dG is a protected deoxynucleoside utilized in the synthesis of

oligonucleotides.[1][2][3] According to its Safety Data Sheet (SDS), the compound presents the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation (Category 3):

May cause respiratory irritation.[4]

GHS Hazard Pictogram:
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alt text

Signal Word: Warning[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[4]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect against eye irritation

from dust or splashes.[4]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[4]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA-approved

respirator may be necessary if

dust is generated and

ventilation is inadequate.

To avoid inhalation of dust,

which can cause respiratory

tract irritation.[4]

Operational and Handling Protocols
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form to minimize dust inhalation.[4]

General Handling Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]
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Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4]

Avoid contact with skin and eyes.[4]

Experimental Workflow for Safe Handling:
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Safe Handling Workflow for 5'-O-DMT-N2-ibu-dG

Preparation

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Chemical Handling

Weighing and Aliquoting
(in fume hood)

Dissolution
(in appropriate solvent)

Use in Synthesis/Reaction

Post-Handling

Decontaminate Work Area

Dispose of Waste
(follow guidelines)

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5'-O-DMT-N2-ibu-dG.
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Emergency Procedures
Exposure Route First Aid Measures

Inhalation
Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[4]

Ingestion
Rinse mouth. If the person feels unwell, call a

POISON CENTER or doctor.[4]

Storage and Disposal Plans
Storage:

Store in a well-ventilated place and keep the container tightly closed.[4]

The compound should be stored locked up.[4]

For long-term stability, it is recommended to store the powder at -20°C and solutions at

-80°C.[1]

Disposal:

Dispose of the contents and container in accordance with local, state, and federal

regulations.[4]

Do not allow the material to enter drains or water courses.

Waste material should be disposed of by a licensed chemical waste management company.

Disposal Plan Workflow:
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Disposal Plan for 5'-O-DMT-N2-ibu-dG Waste

Waste Generation

Collect Waste in
Designated, Labeled Container

Solid Waste
(e.g., contaminated tips, tubes)

Liquid Waste
(e.g., unused solutions)

Store Waste Container
in a Secure Area

Arrange for Pickup by
Licensed Waste Disposal Service

Complete Waste Disposal
Documentation

Click to download full resolution via product page

Caption: Logical steps for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-5-o-dmt-n2-ibu-dg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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